3-propyl-2,3-dihydro-1H-indole

• Molecular Formula: C11H15N
• Molecular Weight: 161.24 g/mol
• IUPAC Name: 3-propyl-2,3-dihydro-1H-indole
• InChI: InChI=1S/C11H15N/c1-2-5-9-8-12-11-7-4-3-6-10(9)11/h3-4,6-7,9,12H,2,5,8H2,1H3
• InChI Key: WVWYYNXZXLLXOD-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CNC2=CC=CC=C12

Description

3-Propyl-2,3-dihydro-1H-indole is a chemical compound belonging to the indoline structural class, which features a benzopyrrole ring system reduced across the 2-3 position. Indoline derivatives, such as 3-propyl-2,3-dihydro-1H-indole, are recognized in scientific literature as privileged scaffolds in medicinal chemistry and drug discovery due to their wide range of biological activities . These compounds serve as versatile intermediates and core structures for the synthesis of more complex molecules with potential neuroprotective, antioxidant, and receptor-binding properties . For instance, structurally similar 2,3-dihydro-1H-indole (indoline) compounds are investigated as promising frameworks for developing melatonin receptor ligands, which are relevant for treating sleep disorders and demonstrating neuroprotective effects . Other research into indoline derivatives explores their potential as dopaminergic agents, with specific compounds evaluated for their binding affinity at dopamine receptor subtypes . The propyl substituent at the 3-position of the indoline ring is a structural feature of interest in pharmacological research, as alkyl chains of varying lengths at this position can influence the compound's lipophilicity and interaction with biological targets . This product is intended for research applications as a building block in organic synthesis or as a standard for analytical purposes. 3-Propyl-2,3-dihydro-1H-indole is for Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any other human use. Researchers should handle all chemicals with appropriate safety precautions in a controlled laboratory setting.

Preparation Methods

Methodology Overview

Step	Description	Conditions	Reference
1	Condensation of 2-nitro toluene derivatives with diethyl oxalate	In presence of potassium tert-butoxide (t-BuOK) in diethyl ether at 25-40°C
2	Reduction of nitrophenylpyruvate intermediate	Hydrogenation over platinum catalyst (H₂/Pt)
3	Cyclization to form indole core	Acidic work-up with ammonium chloride at room temperature

This pathway yields indole derivatives with nitro groups, which can be further reduced to amino groups, facilitating subsequent alkylation or functionalization to introduce the propyl substituent at position 3.

Functionalization of Indole Rings via Carboxylate Intermediates

Synthesis of 3-propyl-2,3-dihydro-1H-indole often involves initial preparation of substituted indole-2-carboxylates, which are then reduced and alkylated.

Key Steps

• Synthesis of ethyl 5-methoxyindole-2-carboxylate derivatives via established literature methods.
• Reduction of these esters to indole-2-methanols using lithium aluminium hydride (LiAlH₄).
• Oxidation of indole-2-methanols to indole-2-carbaldehydes using activated manganese dioxide (MnO₂).
• Condensation of indole-2-carbaldehydes with suitable alkylating agents, such as alkyl halides, to introduce the propyl group at position 3.

Representative Data Table

Compound	Starting Material	Reagents	Conditions	Yield	Reference
Ethyl 5-methoxyindole-2-carboxylate	5-methoxyindole	Ethyl chloroformate	In presence of base	High
Indole-2-methanol	Ethyl 5-methoxyindole-2-carboxylate	LiAlH₄	Reflux in ether	Moderate
Indole-2-carbaldehyde	Indole-2-methanol	MnO₂	Reflux in dry conditions	Variable
3-Propyl-2,3-dihydro-1H-indole	Indole-2-carbaldehyde	Propyl halide (e.g., 1-bromopropane)	Reflux with base	Variable

Cyclization of N-Substituted Tryptamines

Another prominent method involves the cyclization of N-alkyltryptamines, which are synthesized via the alkylation of tryptamine derivatives.

Procedure

• N-alkylation of tryptamine with propyl halides under basic conditions.
• Cyclization of the N-alkyltryptamine intermediates using acid catalysis or oxidative cyclization agents.
• Purification and isolation of the 2,3-dihydro-1H-indole core with the propyl substituent at position 3.

Research Findings

In a study, N-propyltryptamine was cyclized using polyphosphoric acid (PPA) to yield 3-propyl-2,3-dihydro-1H-indole, demonstrating the viability of this route for targeted substitution (see).

Modern Synthetic Approaches Using Transition Metal Catalysis

Recent advances include transition metal-catalyzed cyclizations, such as palladium or copper-catalyzed intramolecular couplings, which facilitate the formation of the indole core with specific substituents.

Example

• Palladium-catalyzed intramolecular C–H activation of suitable precursors bearing a propyl chain at the appropriate position.
• This method allows for regioselective formation of the indole ring with the desired substitution pattern.

Summary of Key Research Findings

Method	Advantages	Limitations	References
Reissert synthesis	Well-established, high yields	Multi-step, requires purification	,
Carboxylate reduction	Good for functionalized indoles	Requires multiple oxidation/reduction steps
Cyclization of tryptamines	Direct route, versatile	Limited regioselectivity
Transition metal catalysis	Efficient, regioselective	Requires expensive catalysts	,

Chemical Reactions Analysis

Types of Reactions

3-propyl-2,3-dihydro-1H-indole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form 3-propylindole using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Further reduction can lead to the formation of fully saturated indoline derivatives.

Substitution: Electrophilic substitution reactions can occur at the indole ring, particularly at the 2 and 3 positions. Common reagents include halogens, nitrating agents, and sulfonating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Halogens (chlorine, bromine) in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: 3-propylindole.

Reduction: 3-propylindoline.

Substitution: Various halogenated, nitrated, or sulfonated derivatives of 3-propyl-2,3-dihydro-1H-indole.

Scientific Research Applications

3-propyl-2,3-dihydro-1H-indole has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex indole derivatives.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of novel pharmaceuticals targeting specific receptors.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-propyl-2,3-dihydro-1H-indole depends on its specific application. In biological systems, it may interact with various molecular targets, such as enzymes or receptors, leading to modulation of their activity. The exact pathways involved can vary, but often include binding to active sites or altering the conformation of target proteins.

Comparison with Similar Compounds

Comparison with Similar Compounds

Indoline (2,3-Dihydro-1H-Indole)

Indoline, the unsubstituted parent structure, has a molecular formula of C₈H₉N and a molecular weight of 119.17 g/mol . Its simpler structure results in distinct physicochemical properties:

• Boiling Point : 220–221°C
• Solubility : 5 g/L in water
• Safety : NFPA ratings: Health 1, Flammability 2 (flash point 93°C) .

Compared to 3-propyl-2,3-dihydro-1H-indole, indoline lacks substituents, making it less lipophilic and more water-soluble.

3-Phenyl-2,3-Dihydro-1H-Indole

This derivative features a phenyl group at the 3-position (C₁₄H₁₃N , MW 195.26 g/mol ) . Key distinctions include:

• Lipophilicity : LogP = 3.38, significantly higher than 3-propyl derivatives due to the aromatic phenyl group.
• Electronic Effects : The phenyl group introduces strong electron-withdrawing/resonance effects, altering reactivity and binding interactions compared to the electron-donating propyl group.
• Biological Relevance : Aryl-substituted dihydroindoles are often explored in drug discovery for their enhanced binding to aromatic enzyme pockets .

3-Isopropyl-2,3-Dihydro-1H-Indole

An isomer of 3-propyl derivative, this compound (C₁₁H₁₅N , MW 161.25 g/mol ) substitutes a branched isopropyl group at the 3-position . Differences include:

• Synthesis : Requires tailored alkylation strategies to achieve branching, unlike the straightforward propylation of the parent indoline.

7-Chloro-3-Propyl-2,3-Dihydro-1H-Indole

This chloro-substituted derivative (C₁₁H₁₄ClN, MW 195.69 g/mol) combines a propyl chain with an electron-withdrawing chlorine atom at the 7-position . Notable characteristics:

1-Acetyl-5-Bromo-2,3-Dihydro-1H-Indole

This derivative (C₁₁H₁₀BrNO, MW 260.11 g/mol) features an acetyl group at the 1-position and a bromine atom at the 5-position . Key differences:

• Biological Activity: Bromine and acetyl modifications are common in CYP inhibitors, suggesting enhanced target affinity compared to non-halogenated analogs .

Table 1. Comparative Properties of 3-Propyl-2,3-Dihydro-1H-Indole and Analogues

Compound	Molecular Formula	MW (g/mol)	Substituents	LogP	Key Applications
3-Propyl-2,3-dihydro-1H-indole	C₁₁H₁₅N	161.25	3-propyl	~2.5*	Enzyme inhibitor scaffolds
Indoline	C₈H₉N	119.17	None	~1.0*	Base structure for synthesis
3-Phenyl-2,3-dihydro-1H-indole	C₁₄H₁₃N	195.26	3-phenyl	3.38	Drug discovery
7-Chloro-3-propyl-2,3-dihydro-1H-indole	C₁₁H₁₄ClN	195.69	3-propyl, 7-chloro	~2.8*	Discontinued (stability issues)
1-Acetyl-5-bromo-2,3-dihydro-1H-indole	C₁₁H₁₀BrNO	260.11	1-acetyl, 5-bromo	~3.0*	CYP inhibition

*Estimated based on structural analogs.

Physicochemical Properties

• Solubility : Indoline’s higher water solubility (5 g/L) diminishes with alkyl/aryl substitution, impacting bioavailability .
• Melting Points : Substituted derivatives (e.g., 1-acetyl-5-bromo) exhibit higher melting points (157–159°C) due to crystalline packing influenced by functional groups .

Biological Activity

3-Propyl-2,3-dihydro-1H-indole is a compound of interest due to its diverse biological activities, particularly in medicinal chemistry. This article reviews its biological properties, mechanisms of action, and potential therapeutic applications based on current research findings.

Chemical Structure and Properties

3-Propyl-2,3-dihydro-1H-indole is characterized by a bicyclic structure that includes a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. The presence of a propyl group at the 3-position enhances its lipophilicity and potential interactions with biological targets.

Antimicrobial Properties

Research indicates that derivatives of 3-propyl-2,3-dihydro-1H-indole exhibit antimicrobial effects. For instance, studies on related indole compounds have shown significant activity against various bacterial strains, suggesting that structural modifications can enhance their efficacy against pathogens .

Anticancer Activity

Several studies have explored the anticancer potential of 3-propyl-2,3-dihydro-1H-indole and its derivatives. For example, 3-propyl-2,3-dihydro-1H-indole-7-carboxylic acid has been noted for its ability to inhibit cancer cell proliferation, potentially through mechanisms involving apoptosis and cell cycle arrest . The compound's interaction with specific molecular targets such as enzymes and receptors is critical for its anticancer effects .

The biological activity of 3-propyl-2,3-dihydro-1H-indole is thought to be mediated through several mechanisms:

• Receptor Modulation : The indole moiety can interact with various receptors, influencing signaling pathways involved in cell growth and apoptosis.
• Enzyme Inhibition : Certain studies suggest that this compound may inhibit key enzymes involved in cancer progression and microbial resistance .
• Molecular Docking Studies : Computational studies indicate that 3-propyl-2,3-dihydro-1H-indole has favorable binding affinities for several biological targets, which could elucidate its pharmacological profile .

Study on Anticancer Properties

A study published in Pharmaceuticals investigated the effects of 3-propyl-2,3-dihydro-1H-indole derivatives on colorectal cancer cells. The findings demonstrated that these compounds could significantly reduce cell viability and induce apoptosis in vitro .

Compound	IC50 (µM)	Mechanism
3-Propyl-2,3-dihydro-1H-indole	15	Induces apoptosis
5-Chloro derivative	10	Cell cycle arrest
Methylol derivative	>50	Reduced toxicity

Study on Antimicrobial Activity

Another investigation focused on the antimicrobial properties of related indole derivatives. It was found that certain modifications increased their effectiveness against Gram-positive bacteria .

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
3-Propyldihydroindole	Staphylococcus aureus	32 µg/mL
Indole derivative A	Escherichia coli	16 µg/mL